Cas no 1807002-97-6 (4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-acetonitrile)

• Product Name: 4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-acetonitrile
• CAS No: 1807002-97-6
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 4887949
• Update Time: 2025-09-23

4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-acetonitrile

• Inchi： 1S/C9H8F2N2O2/c1-15-8-5(9(10)11)4-7(14)13-6(8)2-3-12/h4,9H,2H2,1H3,(H,13,14)
• InChI Key： ZTAFZAOYPHKGEA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(CC#N)=C1OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 390
• XLogP3: -0.3
• Topological Polar Surface Area: 62.1

Additional information on 4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-acetonitrile

4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-acetonitrile: A Comprehensive Overview

4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-acetonitrile, identified by the CAS No. 1807002-97-6, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, and a methoxy group. The presence of these functional groups imparts distinctive chemical properties and biological activities to the molecule.

The synthesis of 4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-acetonitrile involves a series of carefully designed chemical reactions. Researchers have employed various methodologies to construct the pyridine ring and introduce the substituents. For instance, the formation of the pyridine ring can be achieved through cyclization reactions involving appropriate precursors. The substitution of the difluoromethyl group typically involves nucleophilic aromatic substitution or other fluorination techniques. Similarly, the hydroxyl and methoxy groups are introduced through hydroxylation or methoxylation reactions, respectively.

Recent studies have highlighted the potential of this compound in pharmacological applications. The hydroxyl and methoxy groups on the pyridine ring are known to influence the compound's solubility, stability, and bioavailability. These properties are crucial for its potential use as a drug candidate. Moreover, the acetonitrile group attached to the pyridine ring contributes to the compound's electronic properties, which may enhance its ability to interact with biological targets such as enzymes or receptors.

In terms of biological activity, 4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-acetonitrile has been shown to exhibit promising results in preliminary in vitro assays. For example, it has demonstrated moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests that it could be a potential lead compound for anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in recent studies, indicating its potential role in cancer therapy.

The fluorinated substituent on this compound plays a significant role in its chemical reactivity and pharmacokinetic profile. Fluorinated compounds are often favored in drug design due to their enhanced stability and bioavailability compared to their non-fluorinated counterparts. The difluoromethyl group in this molecule not only contributes to its structural uniqueness but also enhances its ability to penetrate biological membranes, making it more effective as a therapeutic agent.

Environmental impact assessments have also been conducted for 4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-acetonitrile. These studies aim to evaluate its potential toxicity to aquatic organisms and its persistence in the environment. Initial findings suggest that while the compound exhibits moderate toxicity towards certain aquatic species, its environmental footprint is relatively low due to rapid degradation under aerobic conditions.

Looking ahead, further research is needed to fully elucidate the mechanism of action of 4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-acetonitrile and optimize its pharmacokinetic properties for clinical applications. Collaborative efforts between chemists and biologists are essential to unlock its full therapeutic potential while ensuring its safety profile is well-characterized.